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Compound of Interest

Compound Name: Solvent Yellow 72

Cat. No.: B1595498 Get Quote

For researchers, scientists, and professionals in drug development, the selection of appropriate

dyes is crucial for a variety of applications, from staining and imaging to formulation and quality

control. This guide provides a detailed comparative analysis of various Solvent Yellow dyes,

offering insights into their performance characteristics based on experimental data. We delve

into key metrics such as lightfastness, heat stability, solubility, and color strength to facilitate

informed decision-making for your specific research needs.

This guide presents a comprehensive overview of several common Solvent Yellow dyes,

summarizing their quantitative performance data in easily comparable tables. Detailed

experimental protocols for key performance indicators are also provided to ensure the

reproducibility of results.

Performance Characteristics of Solvent Yellow Dyes
The selection of a suitable Solvent Yellow dye is contingent on the specific requirements of the

application. Key performance indicators include resistance to degradation by light and heat,

solubility in relevant solvents, and the intensity of the color. The chemical structure of the dye,

whether it be an azo, anthraquinone, or methine derivative, significantly influences these

properties.

Data Summary
The following tables provide a comparative summary of the key performance characteristics of

a selection of Solvent Yellow dyes, based on available data.
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Table 1: Lightfastness and Heat Stability of Selected Solvent Yellow Dyes

Dye Name C.I. Name
CAS
Number

Chemical
Class

Lightfastne
ss (in PS)

Heat
Resistance
(in PS) (°C)

Solvent

Yellow 14
12055 842-07-9 Monoazo 5-6 260[1]

Solvent

Yellow 16
12700 4314-14-1 Monoazo Good[2][3] 280[4]

Solvent

Yellow 56
11021 2481-94-9 Monoazo - -

Solvent

Yellow 82
- 12227-67-7

Monoazo

Metal

Complex

7[5] 190[5]

Solvent

Yellow 93
48160 4702-90-3 Methine 6-7 300

Solvent

Yellow 98
56238

12671-74-8,

27870-92-4
Thiaxanthene 6-7[6] 300[6]

Solvent

Yellow 114
47020 7576-65-0 Quinoline 7-8 300

Solvent

Yellow 160:1
55165 94945-27-4 - 7-8[7] 350[7]

Solvent

Yellow 163
58840 13676-91-0

Anthraquinon

e
8[8] 300[8][9]

Solvent

Yellow 179
- 80748-21-6 Methine 7-8[10] 280[10]

Lightfastness is rated on a scale of 1 to 8, where 8 represents the highest fastness.

Table 2: Solubility of Selected Solvent Yellow Dyes in Various Solvents (g/L at 20°C)
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Dye Name Acetone
Butyl
Acetate

Methylbenz
ene

Dichlorome
thane

Ethanol

Solvent

Yellow 82
50[5] - - - -

Solvent

Yellow 93
8 10 25 190 -

Solvent

Yellow 98
2.2[6] 1.6[6] 53.9[6] 186.3[6] 1.1[6]

Solvent

Yellow 114
2.2 1.6 53.9 186.3 1.1

Solvent

Yellow 163
13.7[8] 15.9[8] 75.9[8] 500[8] 1.7[8]

Solvent

Yellow 179
200[11] 90[11] 130[11] 550[11] 2[11]

Experimental Protocols
To ensure the accuracy and reproducibility of the performance data, standardized testing

methodologies are employed. Below are detailed protocols for the key experiments cited in this

guide.

Lightfastness Determination (ISO 105-B02)
The lightfastness of a dye is its resistance to fading upon exposure to light. The ISO 105-B02

standard is a widely accepted method for this evaluation.

Methodology:

Specimen Preparation: A sample of the material colored with the Solvent Yellow dye is

prepared.

Exposure: The specimen is exposed to an artificial light source, typically a xenon arc lamp,

under controlled conditions that simulate natural daylight (D65).
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Reference Materials: Simultaneously, a set of blue wool references (rated 1 to 8) are

exposed alongside the test specimen.

Assessment: The change in color of the test specimen is periodically compared to the fading

of the blue wool references. The lightfastness rating is determined by identifying which blue

wool reference shows a similar degree of fading.

Preparation

Exposure
Assessment

Start

Prepare Dyed
Specimen

Prepare Blue Wool
References (1-8)

Expose Specimen & References
to Xenon Arc Lamp (ISO 105-B02)

Periodically Compare Fading
of Specimen to References

Assign Lightfastness Rating
(1-8) End

Click to download full resolution via product page

Workflow for Lightfastness Determination (ISO 105-B02).

Heat Stability Assessment (ASTM D3045)
Heat stability is a critical parameter for applications involving high-temperature processing,

such as in plastics. ASTM D3045 provides a standard practice for the heat aging of plastics.

Methodology:

Specimen Preparation: Standardized specimens of the plastic colored with the Solvent

Yellow dye are prepared.

Conditioning: The specimens are conditioned at standard laboratory conditions to eliminate

variables like moisture content.

Heat Aging: The specimens are placed in a controlled-temperature oven for a specified

duration. The temperature is chosen to reflect potential processing or end-use conditions.
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Evaluation: After aging, the specimens are cooled and their properties, such as color

change, are evaluated and compared to un-aged control specimens.

Solubility Determination
The solubility of a dye in various solvents is a key factor in its application. A common method

for determining solubility is the flask method.

Methodology:

Solvent Selection: A range of relevant organic solvents is chosen.

Saturation: An excess amount of the Solvent Yellow dye is added to a known volume of the

solvent in a flask to create a saturated solution.

Equilibration: The flask is sealed and agitated at a constant temperature for an extended

period (e.g., 24-48 hours) to ensure equilibrium is reached.

Separation: The undissolved solid is allowed to settle, and a sample of the clear supernatant

is carefully removed.

Concentration Measurement: The concentration of the dye in the supernatant is determined

using a suitable analytical technique, such as UV-Vis spectrophotometry.
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Workflow for Solubility Determination.

Color Strength Measurement
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The color strength, or tinctorial strength, of a dye is its ability to impart color. It is a crucial

parameter for quality control and formulation.

Methodology:

Solution Preparation: A standard solution of the Solvent Yellow dye is prepared at a known

concentration in a suitable solvent.

Spectrophotometric Analysis: The absorbance of the solution is measured at the wavelength

of maximum absorption (λmax) using a UV-Vis spectrophotometer.

Comparison: The color strength of a sample is determined by comparing its absorbance to

that of a reference standard at the same concentration.

Logical Framework for Dye Selection
The choice of a specific Solvent Yellow dye is often a multi-faceted decision that depends on

the intended application. The following diagram illustrates a logical decision-making process for

selecting a suitable dye.
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Decision Tree for Solvent Yellow Dye Selection.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1595498?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide provides a foundational understanding of the comparative performance of various

Solvent Yellow dyes. For specific and critical applications, it is always recommended to conduct

in-house testing to validate the performance of the selected dye under your precise

experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Solvent yellow 14|CAS NO.842-07-9 [xcolorpigment.com]

2. worlddyevariety.com [worlddyevariety.com]

3. Solvent yellow 16|CAS NO.4314-14-1 [xcolorpigment.com]

4. Solvent Yellow 16 4314-14-1, China Solvent Yellow 16 4314-14-1 Manufacturers, China
Solvent Yellow 16 4314-14-1 Suppliers [chemnet.com]

5. Solvent Yellow 82 Dyes | CAS 12227-67-7 Manufacturers in India [colorantsgroup.com]

6. epsilonpigments.com [epsilonpigments.com]

7. Solvent yellow 160:1 TDS|Solvent yellow 160:1 from Chinese supplier and producer -
SOLVENT YELLOW DYES - Enoch dye [enochdye.com]

8. union-pigment.com [union-pigment.com]

9. colorantsgroup.com [colorantsgroup.com]

10. Solvent Yellow 179 Manufacturers and suppliers - Alan Chemical
[alanchemindustries.com]

11. China Solvent Yellow 179 Manufacturers, Suppliers, Factory - Free Sample - COLOR
BLOOM [colorbloomdyes.com]

To cite this document: BenchChem. [A Comparative Analysis of Solvent Yellow Dyes for
Research and Development]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595498#comparative-analysis-of-different-solvent-
yellow-dyes]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1595498?utm_src=pdf-custom-synthesis
http://www.xcolorpigment.com/solvent-yellow-14.html
http://www.worlddyevariety.com/solvent-dyes/solvent-yellow-16.html
http://www.xcolorpigment.com/solvent-yellow-16.html
https://www.chemnet.com/ChinaSuppliers/53514/Solvent-Yellow-16--2407480.html
https://www.chemnet.com/ChinaSuppliers/53514/Solvent-Yellow-16--2407480.html
https://www.colorantsgroup.com/solvent-yellow-82.php
https://www.epsilonpigments.com/solvent-dyes/oil-soluble-dyes/Solvent-Yellow/Solvent-Yellow-98.html
https://enochdye.com/pigments/tds/?color180.html
https://enochdye.com/pigments/tds/?color180.html
https://www.union-pigment.com/china/solvent-yellow-163.html
https://www.colorantsgroup.com/pdf/tds-solvent-yellow-163.pdf
https://www.alanchemindustries.com/dyestuff/solvent-dyes/solvent-yellow-179.html
https://www.alanchemindustries.com/dyestuff/solvent-dyes/solvent-yellow-179.html
https://www.colorbloomdyes.com/solvent-dyes/solvent-dyes-for-plastic/solvent-yellow-179.html
https://www.colorbloomdyes.com/solvent-dyes/solvent-dyes-for-plastic/solvent-yellow-179.html
https://www.benchchem.com/product/b1595498#comparative-analysis-of-different-solvent-yellow-dyes
https://www.benchchem.com/product/b1595498#comparative-analysis-of-different-solvent-yellow-dyes
https://www.benchchem.com/product/b1595498#comparative-analysis-of-different-solvent-yellow-dyes
https://www.benchchem.com/product/b1595498#comparative-analysis-of-different-solvent-yellow-dyes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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